Cas no 511281-82-6 (Acetamide, N,N'-1,2-phenylenebis[2-[(2-aminophenyl)thio]-)

• Product Name: Acetamide, N,N'-1,2-phenylenebis[2-[(2-aminophenyl)thio]-
• CAS No: 511281-82-6
• MF: C₂₂H₂₂N₄O₂S₂
• MW: 438.565681934357
• CID: 363168
• PubChem ID: 4358023
• Update Time: 2025-04-19

Acetamide, N,N'-1,2-phenylenebis[2-[(2-aminophenyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Acetamide, N,N'-1,2-phenylenebis[2-[(2-aminophenyl)thio]-
• 2-(2-aminophenyl)sulfanyl-N-[2-[[2-(2-aminophenyl)sulfanylacetyl]amino]phenyl]acetamide
• DTXSID00402328
• 511281-82-6

• Inchi： 1S/C22H22N4O2S2/c23-15-7-1-5-11-19(15)29-13-21(27)25-17-9-3-4-10-18(17)26-22(28)14-30-20-12-6-2-8-16(20)24/h1-12H,13-14,23-24H2,(H,25,27)(H,26,28)
• InChI Key： OBXMYHDSRUBCPL-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1N)CC(NC1=CC=CC=C1NC(CSC1C=CC=CC=1N)=O)=O

Computed Properties

• Exact Mass: 438.11866
• Monoisotopic Mass: 438.118
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 161A^2

Experimental Properties

• PSA: 110.24